Cas no 69836-72-2 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester)
69836-72-2 structure
Product Name:1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
CAS No:69836-72-2
MF:C16H14O6
MW:302.278765201569
CID:391250
PubChem ID:878340
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
- dimethyl 3-hydroxy-6-phenoxybenzene-1,2-dicarboxylate
- SR-01000225600-1
- 69836-72-2
- CBMicro_041264
- DTXSID40358138
- Oprea1_738682
- MLS000109503
- AKOS032393825
- SMR000105446
- HMS2306G14
- CHEMBL1329361
- SR-01000225600
- dimethyl 3-hydroxy-6-phenoxyphthalate
- BIM-0041235.P001
-
- Inchi: 1S/C16H14O6/c1-20-15(18)13-11(17)8-9-12(14(13)16(19)21-2)22-10-6-4-3-5-7-10/h3-9,17H,1-2H3
- InChI Key: YWNVDDCXNDAUEN-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=C(C(C(=O)OC)=C1C(=O)OC)O
Computed Properties
- Exact Mass: 302.07902
- Monoisotopic Mass: 302.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- PSA: 82.06
1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
69836-72-2 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester) Related Products
- 21905-56-6(Methyl 2-phenoxybenzoate)
- 33528-09-5(Methyl 2-hydroxy-6-methylbenzoate)
- 2905-82-0(Methyl 2-hydroxy-5-methoxybenzoate)
- 479-20-9(ATRANORIN)
- 2150-40-5(Methyl 2,5-Dimethoxybenzoate)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 42981-93-1(Methyl 3-methoxy-2-methylbenzoate)
- 570-10-5(EVERNIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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